Cas no 13502-38-0 (Benzothiazolium,3-ethyl-2-[7-(3-ethyl-2(3H)-benzothiazolylidene)-1,3,5-heptatrien-1-yl]-,bromide (1:1))

• Product Name: Benzothiazolium,3-ethyl-2-[7-(3-ethyl-2(3H)-benzothiazolylidene)-1,3,5-heptatrien-1-yl]-,bromide (1:1)
• CAS No: 13502-38-0
• MF: C₂₅H₂₅BrN₂S₂
• MW: 497.513402700424
• CID: 232628
• Update Time: 2025-04-19

Benzothiazolium,3-ethyl-2-[7-(3-ethyl-2(3H)-benzothiazolylidene)-1,3,5-heptatrien-1-yl]-,bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,3-ethyl-2-[7-(3-ethyl-2(3H)-benzothiazolylidene)-1,3,5-heptatrien-1-yl]-,bromide (1:1)
• 3,3'-Diethylthiatricarbocyanine bromide
• 3-Ethyl-2-[7-(3-ethyl-2-benzothiazolinylidene)-1,3,5-heptatrienyl]benzothiazoliumbromide (6CI,7CI)
• Benzothiazolium,3-ethyl-2-[7-(3-ethyl-2(3H)-benzothiazolylidene)-1,3,5-heptatrienyl]-, bromide(9CI)
• Benzothiazolium,3-ethyl-2-[7-(3-ethyl-2-benzothiazolinylidene)-1,3,5-heptatrienyl]-, bromide(8CI)
• NK 1666
• Thiatricarbocyanine bromide, 3,3'-diethyl- (8CI)
• Benzothiazolium, 3-ethyl-2-[7-(3-ethyl-2(3H)-benzothiazolylidene)-1,3,5-heptatrien-1-yl]-, bromide (1:1)

• Inchi： 1S/C25H25N2S2.BrH/c1-3-26-20-14-10-12-16-22(20)28-24(26)18-8-6-5-7-9-19-25-27(4-2)21-15-11-13-17-23(21)29-25;/h5-19H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： HQYQBKBUMWCMMA-UHFFFAOYSA-M
• SMILES： C(N1C(SC2C=CC=CC1=2)=CC=CC=CC=CC1SC2C=CC=CC=2[N+]=1CC)C.[Br-]

Computed Properties

• Exact Mass: 470.8687

Experimental Properties

• PSA: 7.12